Ethyl 4-(2-((3,5-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3,5-dimethoxyanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C23H23N3O7/c1-4-32-23(29)22-19(13-21(28)26(25-22)16-8-6-5-7-9-16)33-14-20(27)24-15-10-17(30-2)12-18(11-15)31-3/h5-13H,4,14H2,1-3H3,(H,24,27)
• InChI Key: SOPLTHNDIXNLKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=CC(=C2)OC)OC)C3=CC=CC=C3
• Molecular Formula: C23H23N3O7
• Molecular Weight: 453.4 g/mol

Description

Ethyl 4-(2-((3,5-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O7 and its molecular weight is 453.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

Research into the synthesis of complex organic compounds often involves Ethyl 4-(2-((3,5-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate or related structures. For example, transformations of enaminones have been explored for the simple one-pot synthesis of imidazolone derivatives, showcasing efficient synthetic routes for producing compounds with potential biological activity (Bezenšek et al., 2012). Similarly, research on the syntheses of metabolites and novel compounds emphasizes the importance of developing new methodologies for creating bioactive molecules with potential therapeutic applications (Mizuno et al., 2006).

Potential Pharmacological Activities

Compounds structurally related to Ethyl 4-(2-((3,5-dimethoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate have been evaluated for their potential antimicrobial and anticancer activities. For instance, new quinazolines were synthesized and characterized for their antimicrobial potential, indicating the significance of structural variations in enhancing biological activity (Desai et al., 2007). Furthermore, the structure-activity relationship studies of certain analogs reveal their potential to overcome drug resistance in cancer therapy, highlighting the role of such compounds in developing new anticancer agents (Das et al., 2009).

Structural and Spectral Analyses

Detailed structural and spectral analyses are crucial for understanding the properties and reactivity of complex organic compounds. Research on ethyl 4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, for example, provides insights into the molecular structure, spectral properties, and potential applications of such compounds in various fields of chemistry and biology (Singh et al., 2013).